Cas no 87768-65-8 ((S)-2-Amino-3-Cbz-amino-propionic acid methyl ester)

• Product Name: (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester
• CAS No: 87768-65-8
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD22418862
• CID: 5235397
• Update Time: 2025-06-14

(S)-2-Amino-3-Cbz-amino-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester
• L-Alanine, 3-[[(phenylmethoxy)carbonyl]amino]-, methyl ester

• MDL： MFCD22418862
• Inchi： 1S/C12H16N2O4/c1-17-11(15)10(13)7-14-12(16)18-8-9-5-3-2-4-6-9/h2-6,10H,7-8,13H2,1H3,(H,14,16)/t10-/m0/s1
• InChI Key： NXZYGUGYCBEXAB-JTQLQIEISA-N
• SMILES： C(OC)(=O)[C@H](CNC(OCC1=CC=CC=C1)=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester

Research Brief on (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester (CAS: 87768-65-8): Recent Advances and Applications

(S)-2-Amino-3-Cbz-amino-propionic acid methyl ester (CAS: 87768-65-8) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its Cbz (carbobenzoxy) protecting group and methyl ester functionality, serves as a crucial intermediate in the synthesis of peptides and peptidomimetics. Recent studies have highlighted its utility in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting neurological and metabolic disorders.

One of the most notable advancements in the application of (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester is its role in the synthesis of novel peptide-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective cathepsin inhibitors, which are implicated in cancer metastasis and neurodegenerative diseases. The study utilized a combination of solid-phase peptide synthesis (SPPS) and molecular docking simulations to optimize the inhibitory activity, achieving nanomolar potency against cathepsin B.

In addition to its therapeutic potential, recent research has explored the compound's utility in asymmetric synthesis. A 2024 paper in Organic Letters detailed a novel catalytic asymmetric hydrogenation method for the production of (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester with high enantiomeric excess (ee > 99%). This method offers a scalable and environmentally friendly alternative to traditional synthetic routes, which often require hazardous reagents and generate significant waste.

Furthermore, the compound's stability and compatibility with various reaction conditions have made it a valuable tool in chemical biology. A recent study in ACS Chemical Biology employed (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester as a key intermediate in the synthesis of fluorescently labeled peptides for real-time imaging of enzyme activity in live cells. This approach provided unprecedented insights into the spatiotemporal dynamics of protease activity, paving the way for new diagnostic and therapeutic strategies.

Despite these advancements, challenges remain in the large-scale production and purification of (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester. Recent efforts have focused on optimizing purification protocols to minimize racemization and improve yield. A 2023 report in Chemical Engineering Journal proposed a novel chromatographic method using chiral stationary phases, achieving >98% purity with minimal loss of enantiomeric integrity.

In conclusion, (S)-2-Amino-3-Cbz-amino-propionic acid methyl ester (CAS: 87768-65-8) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug discovery, asymmetric synthesis, and chemical biology underscore its importance as a building block for innovative therapeutic and diagnostic tools. Future research is expected to further expand its utility, particularly in the development of next-generation peptide-based therapeutics.